Cas no 2549022-67-3 (2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo1,2-bpyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo1,2-bpyridazine-6-carboxamide
• CAS No: 2549022-67-3
• MF: C₂₁H₂₃N₅O
• MW: 361.440223932266
• CID: 5313029
• Update Time: 2025-07-20

2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo1,2-bpyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethyl)-N-[2-(1H-indol-3-yl)ethyl]imidazo[1,2-b]pyridazine-6-carboxamide
• 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo1,2-bpyridazine-6-carboxamide

• Inchi： 1S/C21H23N5O/c1-21(2,3)18-13-26-19(24-18)9-8-17(25-26)20(27)22-11-10-14-12-23-16-7-5-4-6-15(14)16/h4-9,12-13,23H,10-11H2,1-3H3,(H,22,27)
• InChI Key： SYRLLLFBPHMNJR-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)(C)C)=CN1N=C(C(NCCC1C3=C(NC=1)C=CC=C3)=O)C=C2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.08±0.46(Predicted)

Additional information on 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo1,2-bpyridazine-6-carboxamide

Comprehensive Overview of 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549022-67-3)

The compound 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549022-67-3) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This imidazo[1,2-b]pyridazine derivative is characterized by its unique structural features, including a tert-butyl group and an indole moiety, which contribute to its potential pharmacological properties. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. The 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide aligns with this trend, as its structure suggests potential interactions with key enzymatic targets. Its carboxamide group, for instance, is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in modern drug design.

The synthesis of CAS No. 2549022-67-3 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists have explored various synthetic routes to optimize the production of this compound, with a focus on minimizing byproducts and improving scalability. The imidazo[1,2-b]pyridazine core is particularly challenging to functionalize, but recent breakthroughs in catalytic methods have streamlined its preparation.

From a therapeutic perspective, the 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide has shown promise in preclinical studies, particularly in the context of oncology research and neurodegenerative diseases. Its ability to cross the blood-brain barrier, attributed to the indole moiety, makes it a candidate for targeting central nervous system disorders. Additionally, its tert-butyl group enhances metabolic stability, a critical factor in drug development.

The compound's mechanism of action is still under investigation, but preliminary data suggest it may interact with protein kinases or G-protein-coupled receptors (GPCRs). These targets are of immense interest in the pharmaceutical industry, as they play pivotal roles in cell signaling and disease progression. The carboxamide functionality, in particular, is known to facilitate hydrogen bonding with amino acid residues in target proteins, enhancing binding affinity.

In the context of drug repurposing, CAS No. 2549022-67-3 has also been evaluated for its potential in treating rare diseases. Its structural similarity to known bioactive molecules has prompted researchers to explore its efficacy in niche therapeutic areas. This approach aligns with the growing emphasis on cost-effective drug development strategies, as repurposing existing compounds can significantly reduce time and resources.

From a commercial standpoint, the availability of 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide is limited, with only a handful of suppliers offering it for research purposes. Its high cost reflects the complexity of its synthesis and the niche demand for such specialized compounds. However, as interest in its applications grows, it is anticipated that more suppliers will enter the market, potentially driving down prices.

In summary, 2-tert-butyl-N-2-(1H-indol-3-yl)ethylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549022-67-3) represents a fascinating area of research at the intersection of chemistry and biology. Its unique structure, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, it may well emerge as a key player in the next generation of small-molecule therapeutics.